1-(4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone
Overview
Description
1-(4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone is a chemical compound that has been used in scientific research for various purposes.
Mechanism Of Action
The mechanism of action of 1-(4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone is not fully understood, but it is believed to work by inhibiting certain enzymes or proteins in the body. This inhibition can lead to changes in cellular processes, such as cell growth and division, which can have therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone can have various biochemical and physiological effects on the body, including the inhibition of cancer cell growth, the modulation of the immune system, and the regulation of certain enzymes and proteins in the body.
Advantages And Limitations For Lab Experiments
The advantages of using 1-(4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone in lab experiments include its potential therapeutic effects, its ability to modulate the immune system, and its usefulness as a tool for studying certain proteins in the body. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
For research on 1-(4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone include further exploration of its potential therapeutic effects, the development of more efficient synthesis methods, and the investigation of its potential side effects and toxicity. Additionally, research on its mechanism of action and its use as a tool for studying proteins in the body could lead to new insights and discoveries in the field of biochemistry and medicine.
Synthesis Methods
The synthesis of 1-(4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone involves the reaction of 2-thiophenecarboxaldehyde, 2-furfurylthiol, and 4-piperidinylmethyl chloride in the presence of a base. The resulting product is then purified using column chromatography. This synthesis method has been used in various studies to produce the compound for further research.
Scientific Research Applications
1-(4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone has been used in scientific research for various purposes, including as a potential therapeutic agent for the treatment of cancer, as a modulator of the immune system, and as a tool for studying the function of certain proteins in the body.
properties
IUPAC Name |
1-[4-(furan-2-ylmethylsulfanylmethyl)piperidin-1-yl]-2-thiophen-2-ylethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO2S2/c19-17(11-16-4-2-10-22-16)18-7-5-14(6-8-18)12-21-13-15-3-1-9-20-15/h1-4,9-10,14H,5-8,11-13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JGFXJUHJMHVQCK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CSCC2=CC=CO2)C(=O)CC3=CC=CS3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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